Cas no 1476847-82-1 (4-(bromomethyl)-2-ethyl-1,3-thiazole)

• Product Name: 4-(bromomethyl)-2-ethyl-1,3-thiazole
• CAS No: 1476847-82-1
• MF: C₆H₈BrNS
• MW: 206.103419303894
• MDL: MFCD24071834
• CID: 2117607
• PubChem ID: 81229542
• Update Time: 2023-11-24

4-(bromomethyl)-2-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• (bromomethyl)-2-ethylThiazole
• Thiazole, 4-(bromomethyl)-2-ethyl-
• 4-(bromomethyl)-2-ethyl-1,3-thiazole
• CID 81229542
• 4-(bromomethyl)-2-ethylThiazole

• MDL： MFCD24071834
• Inchi： 1S/C6H8BrNS/c1-2-6-8-5(3-7)4-9-6/h4H,2-3H2,1H3
• InChI Key： JWUSMAHZPJIXPM-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 245.5±15.0 °C(Predicted)
• pka: 1.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles